90-84-6

Diethylpropion

Usually In Stock

• CAS RN:
• 90-84-6

• Formula:
• C13H19NO

• InChI:
• InChI=1S/C13H19NO/c1-4-14(5-2)11(3)13(15)12-9-7-6-8-10-12/h6-11H,4-5H2,1-3H3

• InChIKey:
• XXEPPPIWZFICOJ-UHFFFAOYSA-N

• Diethylpropion is an amphetamine derivative and a sympathomimetic stimulant with anti-obesity and appetite-suppressant properties. Diethylpropion stimulates neurons to release and maintain high levels of catecholamines including dopamine and norepinephrine resulting in a suppression of hunger signals and appetite. This agent may also indirectly affect leptin-neuropeptide Y (NPY) neurotransmission, which exerts control on metabolic processes such as food intake and body weight homeostasis. Via elevated catecholamine, diethylpropion indirectly elevates leptin levels in the brain, which in turn inhibits production of NPY, a potent stimulator of feeding behavior, thereby preventing the initiation of eating, increasing energy expenditure, and decreasing fat storage.
  Diethylpropion is a DEA Schedule IV controlled substance. Substances in the DEA Schedule IV have a low potential ...

Hexadecanoic acid, 1,1'-[1-[(1-oxobutoxy)methyl]-1,2-ethanediyl] ester

In Stock

• CAS RN:
• 26690-84-6

• Formula:
• C39H74O6

• InChI:
• InChI=1S/C39H74O6/c1-4-7-9-11-13-15-17-19-21-23-25-27-29-32-38(41)44-35-36(34-43-37(40)31-6-3)45-39(42)33-30-28-26-24-22-20-18-16-14-12-10-8-5-2/h36H,4-35H2,1-3H3

• InChIKey:
• SPNPZKFZBBJGJK-UHFFFAOYSA-N

• Hexadecanoic acid, 1,1'-[1-[(1-oxobutoxy)methyl]-1,2-ethanediyl] ester is a useful research compound. Its molecular formula is C39H74O6 and its molecular weight is 639.0 g/mol. The purity is usually 95%.

4-Amino-n,n-bis(2-hydroxyethyl)benzenesulfonamide

• CAS RN:
• 18790-84-6

• Formula:
• C10H16N2O4S

• InChI:
• InChI=1S/C10H16N2O4S/c11-9-1-3-10(4-2-9)17(15,16)12(5-7-13)6-8-14/h1-4,13-14H,5-8,11H2

• InChIKey:
• WVJHQORTTCQQAA-UHFFFAOYSA-N

• 4-Amino-n,n-bis(2-hydroxyethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C10H16N2O4S and its molecular weight is 260.31 g/mol. The purity is usually 95%.

N-Ethylpentan-2-amine

In Stock

• CAS RN:
• 39190-84-6

• Formula:
• C7H17N

• InChI:
• InChI=1S/C7H17N/c1-4-6-7(3)8-5-2/h7-8H,4-6H2,1-3H3

• InChIKey:
• MVAOLFCQWQECDS-UHFFFAOYSA-N

• N-Ethylpentan-2-amine is a useful research compound. Its molecular formula is C7H17N and its molecular weight is 115.22 g/mol. The purity is usually 95%.

4-Chloro-1-(5-chlorothiophen-2-yl)butan-1-one

In Stock

• CAS RN:
• 63490-84-6

• Formula:
• C8H8Cl2OS

• InChI:
• InChI=1S/C8H8Cl2OS/c9-5-1-2-6(11)7-3-4-8(10)12-7/h3-4H,1-2,5H2

• InChIKey:
• UCUZXTXTUIDFFH-UHFFFAOYSA-N

• 4-Chloro-1-(5-chlorothiophen-2-yl)butan-1-one is a useful research compound. Its molecular formula is C8H8Cl2OS and its molecular weight is 223.12 g/mol. The purity is usually 95%.

3,3,3-trifluoro-2-methoxypropan-1-ol

In Stock

• CAS RN:
• 157590-84-6

• Formula:
• C4H7F3O2

• 3,3,3-trifluoro-2-methoxypropan-1-ol is a useful research compound. Its molecular formula is C4H7F3O2 and its molecular weight is 144.1. The purity is usually 95%.

2-[(5'-Bromo-[2,2'-bithiophen]-5-yl)methylene]malononitrile

In Stock

• CAS RN:
• 704890-84-6

• Formula:
• C12H5BrN2S2

• InChI:
• InChI=1S/C12H5BrN2S2/c13-12-4-3-11(17-12)10-2-1-9(16-10)5-8(6-14)7-15/h1-5H

• InChIKey:
• GZLRCTASJSGPHL-UHFFFAOYSA-N

• 2-[(5'-Bromo-[2,2'-bithiophen]-5-yl)methylene]malononitrile is a useful research compound. Its molecular formula is C12H5BrN2S2 and its molecular weight is 321.2 g/mol. The purity is usually 95%.

3',5'-Dimethyl-3-(3-methylphenyl)propiophenone

In Stock

• CAS RN:
• 898790-84-6

• Formula:
• C18H20O

• InChI:
• InChI=1S/C18H20O/c1-13-5-4-6-16(10-13)7-8-18(19)17-11-14(2)9-15(3)12-17/h4-6,9-12H,7-8H2,1-3H3

• InChIKey:
• WMCYEAIJMKHYPC-UHFFFAOYSA-N

• 3',5'-Dimethyl-3-(3-methylphenyl)propiophenone is a useful research compound. Its molecular formula is C18H20O and its molecular weight is 252.3 g/mol. The purity is usually 95%.

Acetamide, N-(2-(5-amino-7-bromo-4-chloro-2H-benzotriazol-2-yl)-5-(bis(2-methoxyethyl)amino)-4-methoxyphenyl)-

• CAS RN:
• 194590-84-6

• Formula:
• C21H26BrClN6O4

• InChI:
• InChI=1S/C21H26BrClN6O4/c1-12(30)25-15-10-17(28(5-7-31-2)6-8-32-3)18(33-4)11-16(15)29-26-20-13(22)9-14(24)19(23)21(20)27-29/h9-11H,5-8,24H2,1-4H3,(H,25,30)

• InChIKey:
• SIVDBALHJJBGLN-UHFFFAOYSA-N

• Acetamide, N-(2-(5-amino-7-bromo-4-chloro-2H-benzotriazol-2-yl)-5-(bis(2-methoxyethyl)amino)-4-methoxyphenyl)-, also known as Acetamide, N-(2-(5-amino-7-bromo-4-chloro-2H-benzotriazol-2-yl)-5-(bis(2-methoxyethyl)amino)-4-methoxyphenyl)-, is a useful research compound. Its molecular formula is C21H26BrClN6O4 and its molecular weight is 541.8 g/mol. The purity is usually 95%.

4-(Tributylstannyl)-2-pyridinecarboxylic acid methyl ester

Usually In Stock

• CAS RN:
• 322690-84-6

• Formula:
• C19H33NO2Sn

• InChI:
• InChI=1S/C7H6NO2.3C4H9.Sn/c1-10-7(9)6-4-2-3-5-8-6;3*1-3-4-2;/h3-5H,1H3;3*1,3-4H2,2H3;

• InChIKey:
• MCUWIXCWQPYIMC-UHFFFAOYSA-N

• 4-(Tributylstannyl)-2-pyridinecarboxylic acid methyl ester is a useful research compound. Its molecular formula is C19H33NO2Sn and its molecular weight is 426.188. The purity is usually 95%.

2-(4-methoxyphenyl)-2-oxoethyl 2-{4-nitro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl}-3-phenylpropanoate

• CAS RN:
• 335390-84-6

• Formula:
• C26H20N2O8

• InChI:
• InChI=1S/C26H20N2O8/c1-35-18-12-10-17(11-13-18)22(29)15-36-26(32)21(14-16-6-3-2-4-7-16)27-24(30)19-8-5-9-20(28(33)34)23(19)25(27)31/h2-13,21H,14-15H2,1H3

• InChIKey:
• MWPKAMXUELIEIL-UHFFFAOYSA-N

• 2-(4-methoxyphenyl)-2-oxoethyl 2-{4-nitro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl}-3-phenylpropanoate is a useful research compound. Its molecular formula is C26H20N2O8 and its molecular weight is 488.4g/mol. The purity is usually 95%.

3-(4-bromophenyl)-6-(2-(2,6-dimethylmorpholino)-2-oxoethyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one

In Stock

• CAS RN:
• 872590-84-6

• Formula:
• C18H19BrN6O3

• InChI:
• InChI=1S/C18H19BrN6O3/c1-11-7-23(8-12(2)28-11)15(26)9-24-10-20-17-16(18(24)27)21-22-25(17)14-5-3-13(19)4-6-14/h3-6,10-12H,7-9H2,1-2H3

• InChIKey:
• COPAQZWZXJTCJJ-UHFFFAOYSA-N

• 3-(4-bromophenyl)-6-(2-(2,6-dimethylmorpholino)-2-oxoethyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one is a useful research compound. Its molecular formula is C18H19BrN6O3 and its molecular weight is 447.293. The purity is usually 95%.

2-[3-(anilinomethyl)-7-methyl-2-oxoquinolin-1(2H)-yl]-N-(4-chlorophenyl)acetamide

In Stock

• CAS RN:
• 893790-84-6

• Formula:
• C25H22ClN3O2

• InChI:
• InChI=1S/C25H22ClN3O2/c1-17-7-8-18-14-19(15-27-21-5-3-2-4-6-21)25(31)29(23(18)13-17)16-24(30)28-22-11-9-20(26)10-12-22/h2-14,27H,15-16H2,1H3,(H,28,30)

• InChIKey:
• WRGKUBYSRIUKFS-UHFFFAOYSA-N

• 2-[3-(anilinomethyl)-7-methyl-2-oxoquinolin-1(2H)-yl]-N-(4-chlorophenyl)acetamide is a useful research compound. Its molecular formula is C25H22ClN3O2 and its molecular weight is 431.92. The purity is usually 95%.

Perbufylline

Usually In Stock

• CAS RN:
• 110390-84-6

• Formula:
• C23H28FN5O3

• InChI:
• InChI=1S/C23H28FN5O3/c1-26-21-19(22(31)27(2)23(26)32)29(15-25-21)12-4-3-11-28-13-9-17(10-14-28)20(30)16-5-7-18(24)8-6-16/h5-8,15,17H,3-4,9-14H2,1-2H3

• InChIKey:
• RUELBIYEEYFIQA-UHFFFAOYSA-N

• Perbufylline is a useful research compound. Its molecular formula is C23H28FN5O3 and its molecular weight is 441.5 g/mol. The purity is usually 95%.

2,9-Di(tridecan-7-yl)anthra[2,1,9-def:6,5,10-d'e'f']diisoquinoline-1,3,8,10(2H,9H)-tetraone

Usually In Stock

• CAS RN:
• 110590-84-6

• Formula:
• C50H62N2O4

• InChI:
• InChI=1S/C50H62N2O4/c1-5-9-13-17-21-33(22-18-14-10-6-2)51-47(53)39-29-25-35-37-27-31-41-46-42(32-28-38(44(37)46)36-26-30-40(48(51)54)45(39)43(35)36)50(56)52(49(41)55)34(23-19-15-11-7-3)24-20-16-12-8-4/h25-34H,5-24H2,1-4H3

• InChIKey:
• NJEZHCHNQGICLU-UHFFFAOYSA-N

• 2,9-Di(tridecan-7-yl)anthra[2,1,9-def:6,5,10-d'e'f']diisoquinoline-1,3,8,10(2H,9H)-tetraone, also known as 2,9-Di(tridecan-7-yl)anthra[2,1,9-def:6,5,10-d'e'f']diisoquinoline-1,3,8,10(2H,9H)-tetraone, is a useful research compound. Its molecular formula is C50H62N2O4 and its molecular weight is 755 g/mol. The purity is usually 95%.

1-benzyl-3-(benzyloxy)-N-(2-(methylthio)phenyl)-1H-pyrazole-4-carboxamide

In Stock

• CAS RN:
• 1014090-84-6

• Formula:
• C25H23N3O2S

• InChI:
• InChI=1S/C25H23N3O2S/c1-31-23-15-9-8-14-22(23)26-24(29)21-17-28(16-19-10-4-2-5-11-19)27-25(21)30-18-20-12-6-3-7-13-20/h2-15,17H,16,18H2,1H3,(H,26,29)

• InChIKey:
• GDUVBZUESPBXJI-UHFFFAOYSA-N

• 1-benzyl-3-(benzyloxy)-N-(2-(methylthio)phenyl)-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C25H23N3O2S and its molecular weight is 429.54. The purity is usually 95%.

ethyl 4-(sulfamoylamino)cyclohexane-1-carboxylate

In Stock

• CAS RN:
• 1713690-84-6

• Formula:
• C9H18N2O4S

• InChI:
• InChI=1S/C9H18N2O4S/c1-2-15-9(12)7-3-5-8(6-4-7)11-16(10,13)14/h7-8,11H,2-6H2,1H3,(H2,10,13,14)

• InChIKey:
• NOEBRNURZJNCRJ-UHFFFAOYSA-N

• Ethyl 4-(sulfamoylamino)cyclohexane-1-carboxylate is a useful research compound. Its molecular formula is C9H18N2O4S and its molecular weight is 250.32 g/mol. The purity is usually 95%.